Cas no 2757925-92-9 (2-{2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}acetic acid)

• Product Name: 2-{2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}acetic acid
• CAS No: 2757925-92-9
• MF: C₈H₇ClN₄O₂
• MW: 226.619779825211
• CID: 5987261
• PubChem ID: 165757822
• Update Time: 2023-12-13

2-{2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23885613
• 2-{2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}acetic acid
• 2757925-92-9
• EN300-37102124

• Inchi： 1S/C8H7ClN4O2/c9-6-4-1-2-13(3-5(14)15)7(4)12-8(10)11-6/h1-2H,3H2,(H,14,15)(H2,10,11,12)
• InChI Key： BLKKPKQBFHSDGK-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CN(CC(=O)O)C2=NC(N)=N1

Computed Properties

• Exact Mass: 226.0257532g/mol
• Monoisotopic Mass: 226.0257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94Ų